Cas no 2171573-75-2 (1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid)

• Product Name: 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid
• CAS No: 2171573-75-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6406112
• PubChem ID: 165813162
• Update Time: 2025-05-20

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid
• EN300-1507469
• 2171573-75-2
• 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azepane-2-carboxylic acid

• Inchi： 1S/C27H30N2O5/c30-24(31)23-13-2-1-7-16-29(23)25(32)27(14-8-15-27)28-26(33)34-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22-23H,1-2,7-8,13-17H2,(H,28,33)(H,30,31)
• InChI Key： VDTGOOMTMGLWKA-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCCC1C(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid

Introduction to 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid (CAS No. 2171573-75-2)

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid (CAS No. 2171573-75-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and cyclobutane, with a unique azepane ring structure. The combination of these structural elements endows the compound with a range of potential biological activities and applications.

The Fmoc group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions. This makes it particularly useful in the synthesis of complex peptides and proteins. The cyclobutane ring, on the other hand, introduces rigidity and conformational constraints to the molecule, which can influence its interactions with biological targets. The azepane ring further adds to the complexity and potential diversity of the compound's pharmacological properties.

Recent studies have explored the potential applications of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid in various therapeutic areas. One notable area of research is its use as a building block in the synthesis of novel peptides and peptidomimetics. These compounds have shown promise in modulating protein-protein interactions, which are critical in many disease pathways, including cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid to specific protein targets. The results indicated that the compound exhibits high affinity for certain G protein-coupled receptors (GPCRs), which are important therapeutic targets for conditions such as cardiovascular diseases and metabolic disorders. This finding opens up new avenues for the development of selective GPCR modulators with improved efficacy and reduced side effects.

Another area of interest is the use of this compound in drug delivery systems. The unique structural features of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid make it an attractive candidate for conjugation with other therapeutic agents, such as small molecules or biologics. By conjugating this compound to a drug payload, researchers can enhance the stability, solubility, and targeted delivery of the therapeutic agent, thereby improving its therapeutic index.

The synthesis of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid involves several steps, including the formation of the Fmoc protecting group, cyclization to form the cyclobutane ring, and subsequent functionalization to introduce the azepane ring. Each step requires precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In addition to its potential therapeutic applications, 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid has also been studied for its utility as a tool compound in chemical biology. Tool compounds are essential for probing biological pathways and validating targets before moving into drug development. The ability to modulate specific protein interactions with high selectivity makes this compound a valuable tool for researchers working on understanding complex biological systems.

The safety profile of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazepane-2-carboxylic acid is another important consideration. Preclinical studies have shown that it exhibits low toxicity at relevant concentrations, making it suitable for further development as a therapeutic agent or tool compound. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, 1-1-{(9H-fluoren)-9-yloxymethylcarbonylamino}-cyclobutanecarboxylic acid azepan-(2)-carboxylic acid (CAS No. 2171573-75-2) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an exciting candidate for further exploration in both academic and industrial settings. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, contributing to the development of innovative therapies and tools for biomedical research.